Cas no 2225178-00-5 (5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid)

• Product Name: 5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid
• CAS No: 2225178-00-5
• MF: C₉H₉BClN₃O₂
• MW: 237.45
• CID: 5144507
• PubChem ID: 133555071
• Update Time: 2025-05-21

5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid
• 2225178-00-5
• (5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridin-3-yl)boronic acid

• Inchi： 1S/C9H9BClN3O2/c1-6-3-13-14(5-6)9-8(11)2-7(4-12-9)10(15)16/h2-5,15-16H,1H3
• InChI Key： WFCUFGMMYOSFFF-UHFFFAOYSA-N
• SMILES： B(C1=CC(Cl)=C(N2C=C(C)C=N2)N=C1)(O)O

Computed Properties

• Exact Mass: 237.0476344g/mol
• Monoisotopic Mass: 237.0476344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid

5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic Acid (CAS No: 2225178-00-5)

5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid, also known by its CAS number 2225178-00-5, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound belongs to the class of boronic acids, which are widely used as key intermediates in the synthesis of various biologically active molecules and advanced materials.

The molecular structure of 5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid consists of a pyridine ring substituted with a chlorine atom at position 5, a 4-methylpyrazole group at position 6, and a boronic acid group at position 3. The presence of these functional groups makes this compound highly versatile in terms of reactivity and applicability. The pyridine ring provides aromatic stability, while the boronic acid group enables cross-coupling reactions, such as Suzuki-Miyaura coupling, which are critical in the construction of complex molecular architectures.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of potential anticancer drugs, where the pyrazole moiety contributes to bioisosteric replacements and enhances pharmacokinetic properties. Additionally, the boronic acid functionality has been utilized in the creation of bioconjugates for targeted drug delivery systems.

In terms of physical properties, 5-Chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridine-3-boronic acid is typically a white crystalline solid with a melting point ranging between 180°C and 190°C. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic synthesis protocols. The compound's stability under standard laboratory conditions ensures its reliability as an intermediate in multi-step synthesis workflows.

The chemical synthesis of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. Recent advancements in catalytic methods have further optimized the synthesis pathway, leading to higher yields and improved purity levels. These improvements are particularly significant for large-scale production required for preclinical studies and early-stage clinical trials.

In terms of applications, 5-Chloro-substituted pyridines have gained attention due to their potential as building blocks in heterocyclic chemistry. The integration of the pyrazole group introduces additional electronic effects that can be tailored to achieve desired biological activities. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential as a lead compound in drug discovery programs targeting cancer and inflammatory diseases.

The use of boronic acids in medicinal chemistry has been revolutionized by their compatibility with modern cross-coupling techniques. This has enabled researchers to rapidly assemble complex molecules with high precision, significantly accelerating drug discovery timelines. Moreover, the ability to functionalize specific positions on the pyridine ring allows for fine-tuning of physicochemical properties such as lipophilicity and solubility, which are critical for drug-like behavior.

In conclusion, 5-Chloro-(4-methyl-pyrazol)yl-pyridine-boronic acid, with its unique combination of functional groups and versatile reactivity, stands as an essential intermediate in contemporary organic synthesis. Its applications span across multiple disciplines within chemistry and biology, underscoring its importance as a valuable tool for researchers striving to develop innovative solutions in healthcare and beyond.